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Compound of Interest

Compound Name: Z-Val-OMe

CAS No.: 24210-19-3

Cat. No.: B1625133

Get Quote

Supply Chain Analysis, Synthesis Protocols, and Quality Assurance[1]

Executive Summary
Z-Val-OMe (N-Benzyloxycarbonyl-L-valine methyl ester) is a critical orthogonally protected

amino acid intermediate used in peptide synthesis and medicinal chemistry.[1] Unlike

commodity reagents (e.g., H-Val-OMe or Z-Val-OH), Z-Val-OMe is often classified as a

specialty intermediate.[1]

Primary Utility: It serves as a fully protected building block where the N-terminus is masked

by the Carboxybenzyl (Cbz/Z) group (acid-stable, hydrogenolysis-labile) and the C-terminus

is masked by a Methyl Ester (base-labile).[1]

Market Reality: Due to lower demand compared to Fmoc/Boc derivatives, commercial pricing

for Z-Val-OMe is disproportionately high (

250/g).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1625133#bc-rfq
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
https://www.benchchem.com/product/b1625133/docs?utm_src=pdf-body#technical-guide-high-purity-z-val-ome-cas-24210-19-3
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
https://www.benchchem.com/product/b1625133/docs?utm_src=pdf-body#technical-guide-high-purity-z-val-ome-cas-24210-19-3
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
https://www.benchchem.com/product/b1625133/docs?utm_src=pdf-body#technical-guide-high-purity-z-val-ome-cas-24210-19-3
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strategic Recommendation: For scales >10g, in-house synthesis is the superior strategy

regarding cost and purity control.[1]

Chemical Identity & Technical Specifications
Before procurement or synthesis, verify the compound identity against these strict

physicochemical parameters.

Parameter Specification Notes

Chemical Name
N-Benzyloxycarbonyl-L-valine

methyl ester

CAS Number 24210-19-3
Note: Do not confuse with H-

Val-OMe (6306-52-1)

Formula C₁₄H₁₉NO₄

Molecular Weight 265.31 g/mol

Physical State
White crystalline solid or

colorless oil

Low melting point solid (often

solidifies upon cooling)

Melting Point 54 – 56 °C
Lit.[1][2] value; impure

samples appear as oils

Solubility DCM, EtOAc, MeOH, DMSO Insoluble in water

Purity Requirement >98.0% (HPLC)
Critical to prevent deletion

sequences in coupling

Optical Rotation to
Concentration dependent

(typically c=1 in MeOH)

Market Landscape: Suppliers & Price Analysis
The market for Z-Val-OMe is bifurcated into Catalog Distributors (High Price/Low Vol) and

Custom Synthesis Houses (Lower Price/High Vol).[1]

Pricing Tiers (2025/2026 Estimates)
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Data normalized from major global distributors.[1]

Supplier
Tier

Vendor
Examples

Pack Size
Price
Estimate
(USD)

Unit Cost
($/g)

Lead Time

Tier 1: Global

Catalog

Fisher

(eMolecules),

Sigma

250 mg
$60.00 -

$85.00
$240 - $340 1-3 Days

Tier 2:

Specialized

Fluorochem,

Combi-Blocks
1 g

$75.00 -

$90.00
$75 - $90 3-7 Days

Tier 3:

Bulk/Custom

Enamine,

Chem-Impex
100 g Inquire $5 - $15* 2-4 Weeks

*Note: Bulk pricing assumes a custom synthesis order. The raw material cost (H-Val-OMe +

Cbz-Cl) is <$1/g, making the markup on Tier 1 suppliers >20,000%.[1]

Procurement Strategy
For Reference Standards (<1g): Purchase from Tier 1/2 to save time. Ensure CoA includes

chiral HPLC to verify enantiomeric excess (% ee).

For Pilot Scale (>10g):Do NOT buy catalog. Synthesize in-house using the protocol below.

The cost savings are exponential.[1]

In-House Synthesis Protocol (The "Make" Strategy)
For quantities exceeding 10g, the following protocol provides a robust, high-yielding (>90%),

and cost-effective route. This method utilizes Schotten-Baumann conditions to introduce the Z-

group onto commercially cheap H-Val-OMe HCl.[1]

Reaction Pathway
The synthesis couples L-Valine Methyl Ester HCl (CAS 6306-52-1, ~

0.50/g).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV6P0263
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
http://www.orgsyn.org/demo.aspx?prep=CV6P0263
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents

H-Val-OMe HCl
(CAS 6306-52-1)

Biphasic Coupling
(DCM / Water)

0°C -> RT, 2-4 hrs

Benzyl Chloroformate
(Cbz-Cl)

Base
(NaHCO3 or Et3N)

Acid Wash (1M HCl)
Base Wash (NaHCO3)

Brine Wash

Separation
Z-Val-OMe

(CAS 24210-19-3)
>98% Yield

Crystallization/Drying

Click to download full resolution via product page

Figure 1: Schotten-Baumann synthesis workflow for Z-Val-OMe.[1]

Step-by-Step Methodology
Setup: In a round-bottom flask, suspend H-Val-OMe HCl (1.0 eq) in DCM (10 mL/g).

Base Addition: Add Triethylamine (TEA) (2.2 eq) or aqueous NaHCO₃ (2.5 eq) at 0°C. Stir

until the salt dissolves/neutralizes.

Acylation: Dropwise add Benzyl Chloroformate (Cbz-Cl) (1.05 eq) over 30 minutes at 0°C.

Caution: Exothermic.

Reaction: Allow to warm to Room Temperature (RT) and stir for 3 hours. Monitor by TLC

(EtOAc/Hexane 1:3).[1]

Workup (Self-Validating Step):

Wash organic layer with 1M HCl (removes unreacted amine and TEA).[1]

Wash with Sat. NaHCO₃ (removes unreacted Cbz-Cl as benzyl alcohol/carbonate).[1]

Wash with Brine, dry over MgSO₄, and concentrate.[1]
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Purification: The crude oil usually solidifies upon standing or triturating with Hexane/Ether.[1]

Recrystallize from EtOAc/Hexane if necessary.

Quality Control & Stability
To ensure the integrity of your drug development pipeline, the following QC metrics are non-

negotiable.

Analytical Specifications
HPLC Purity: >98.0%.[1][3] Impurities often include Benzyl Alcohol (from Cbz-Cl hydrolysis)

or Valine dipeptides (if base was added too fast).[1]

Enantiomeric Purity: Chiral HPLC is required to ensure no racemization occurred during

coupling (though Cbz-Cl coupling is generally racemization-free).[1]

NMR Verification:

¹H NMR (CDCl₃): Look for the diagnostic benzyl protons (singlet/AB quartet at ~5.1 ppm,

2H) and the methoxy singlet (~3.7 ppm, 3H).[1]

Storage & Handling
Stability: Z-Val-OMe is stable at room temperature but should be stored at 2-8°C for long-

term (>6 months) to prevent ester hydrolysis or transesterification.[1]

Hygroscopicity: Low.[1] Keep desiccated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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